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Compound of Interest

Compound Name: JINJ-10229570

Cat. No.: B1672988

For immediate reference, consult the Safety Data Sheet (SDS) provided by the manufacturer
for the most comprehensive and up-to-date disposal and safety information. This document
outlines the recommended procedures for the safe handling and disposal of the melanocortin
receptor antagonist, JNJ-10229570, intended for researchers, scientists, and drug
development professionals.

Summary of Key Disposal and Handling Information

Proper disposal of INJ-10229570 is crucial to ensure laboratory safety and environmental
protection. As a solid chemical compound, it must be managed according to specific protocols.
The following table summarizes key handling and storage information.

Parameter Value Source
CAS Number 524923-88-4 [11[2]
Molecular Formula C22H19N302S [1112]
Formulation A solid [1]
Storage Temperature -20°C [1][3]
Solubility Soluble in DMSO [11[4]

Step-by-Step Disposal Protocol
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The disposal of INJ-10229570, as with any laboratory chemical, should be conducted in
accordance with all applicable federal, state, and local regulations. The following is a general
procedural guide based on standard laboratory practices for similar chemical compounds.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including safety glasses with side shields, a lab coat, and
chemical-resistant gloves, when handling JNJ-10229570.

2. Decontamination of Empty Containers:

» Triple rinse the empty container with a suitable solvent (e.g., DMSO, followed by a volatile
organic solvent like ethanol or acetone).

¢ Collect the rinsate for disposal as chemical waste.

 After thorough rinsing and air drying, the container may be disposed of as regular laboratory
glass or plastic waste, depending on institutional policies.

3. Disposal of Unused or Waste Material:

o Solid Waste: Unused or contaminated solid JNJ-10229570 should be collected in a clearly
labeled, sealed container designated for chemical waste.

e Liquid Waste: Solutions of INJ-10229570, including the rinsate from container
decontamination, must be collected in a labeled, sealed container for liquid chemical waste.
Do not dispose of solutions down the drain.

o Waste Classification: The waste must be classified as hazardous chemical waste. Consult
your institution's Environmental Health and Safety (EHS) department for specific labeling and
segregation requirements.

o Licensed Disposal Vendor: Arrange for the collection and disposal of the chemical waste
through a licensed hazardous waste disposal company.

Experimental Workflow for Disposal
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The following diagram illustrates the decision-making process and steps for the proper disposal
of INJ-10229570.

JNJ-10229570 Disposal Workflow

Preparation

Don Personal Protective
Equipment (PPE)

Material to Dispose

Assess Material Type

Container Chemical

Unused/Waste JNJ-10229570

Empty Container (Solid or Liquid)
|

Container Decoptamination

Triple Rinse with
Appropriate Solvent

Collect Rinsate as Dispose of Clean Container
Chemical Waste per Institutional Policy

Waste Handling

Collect in Labeled,
Sealed Waste Container

Classify as Hazardous
Chemical Waste

Store in Designated
Waste Accumulation Area

Arrange for Pickup by

Licensed Disposal Vendor

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1672988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page
Caption: Workflow for the proper disposal of INJ-10229570.

Disclaimer: This information is intended as a general guide. Always refer to the manufacturer's
Safety Data Sheet (SDS) and consult with your institution's Environmental Health and Safety
(EHS) department for specific disposal protocols and regulatory requirements in your location.
All products mentioned are for research use only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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